Cas no 2009024-81-9 (tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate)

• Product Name: tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate
• CAS No: 2009024-81-9
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6110360
• PubChem ID: 165896514
• Update Time: 2025-08-03

tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate
• EN300-796899
• 2009024-81-9

• Inchi： 1S/C13H23NO3/c1-5-14(12(16)17-13(2,3)4)9-8-11(15)10-6-7-10/h10H,5-9H2,1-4H3
• InChI Key： UWUSFSLIPPBRTB-UHFFFAOYSA-N
• SMILES： O=C(CCN(C(=O)OC(C)(C)C)CC)C1CC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate

Introduction to Tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate (CAS No. 2009024-81-9)

Tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate, a compound with the chemical identifier CAS No. 2009024-81-9, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its tert-butyl and N-(3-cyclopropyl-3-oxopropyl)-N-ethyl substituents, contribute to its potential pharmacological properties and make it a subject of interest for further investigation.

The structural composition of Tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate is characterized by a carbamate functional group linked to an ethyl group and a tert-butyl group. The presence of the cyclopropyl ring and the oxopropyl moiety introduces additional complexity to the molecule, which can influence its reactivity, solubility, and metabolic stability. These features are crucial in determining its suitability for various applications in drug design and development.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been explored for their potential as insecticides, herbicides, and pharmaceuticals. The tert-butyl group in Tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability. Additionally, the cyclopropyl ring is known to contribute to steric hindrance, which can affect binding interactions with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse carbamates in drug discovery. The compound Tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate has been investigated for its potential role as a precursor in the synthesis of novel therapeutic agents. Its unique structural motifs make it a valuable scaffold for designing molecules with enhanced pharmacological properties. For instance, studies have shown that carbamate derivatives can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating neurological disorders, inflammation, and infectious diseases.

The synthesis of Tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropyl group necessitates careful handling to ensure regioselectivity and minimize side reactions. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to optimize the production process and improve yield.

One of the key challenges in working with carbamate-based compounds is their sensitivity to hydrolysis under acidic or basic conditions. This characteristic must be considered during storage, handling, and formulation development. To mitigate these issues, stabilizers or protective groups may be incorporated into the molecular structure to enhance chemical stability.

The pharmacokinetic properties of Tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate are also of great interest. Research has indicated that the presence of lipophilic substituents like the tert-butyl group can influence absorption rates and distribution within the body. Additionally, metabolic studies have revealed that carbamates are often metabolized through hydrolysis or oxidation pathways, which can impact their half-life and therapeutic efficacy.

In conclusion, Tert-butyl N-(3-cyclopropyl-3-oxopropyl)-N-ethylcarbamate (CAS No. 2009024-81-9) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.